Cas no 91165-90-1 (1-(1-Naphtyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(1-Naphtyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester
• CAS No: 91165-90-1
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 1967993
• PubChem ID: 597537
• Update Time: 2025-04-21

1-(1-Naphtyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(1-Naphtyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester
• Ethyl 1-(naphthalen-1-yl)-1H-1,2,3-triazole-4-carboxylate
• 91165-90-1
• Ethyl 1-(1-naphthyl)-1H-1,2,3-triazole-4-carboxylate
• JYPHKMMCHCSELW-UHFFFAOYSA-N
• 4-Ethoxycarbonyl-1-(1-naphthyl)-1H-1,2,3-triazole

• Inchi： 1S/C15H13N3O2/c1-2-20-15(19)13-10-18(17-16-13)14-9-5-7-11-6-3-4-8-12(11)14/h3-10H,2H2,1H3
• InChI Key： JYPHKMMCHCSELW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C2=CC=CC3C=CC=CC2=3)N=N1)=O

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57Ų